Cas no 1024222-29-4 (2-{2-Fluoro-5-(trifluoromethyl)anilinocarbonyl}cyclopropanecarboxylic acid)

• Product Name: 2-{2-Fluoro-5-(trifluoromethyl)anilinocarbonyl}cyclopropanecarboxylic acid
• CAS No: 1024222-29-4
• MF: C₁₂H₉F₄NO₃
• MW: 291.198377370834
• MDL: MFCD00246055
• CID: 4568353
• Update Time: 2025-05-19

2-{2-Fluoro-5-(trifluoromethyl)anilinocarbonyl}cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[2-fluoro-5-(trifluoromethyl)anilino]carbonyl}cyclopropanecarboxylic acid
• 2-[[2-fluoro-5-(trifluoromethyl)phenyl]carbamoyl]cyclopropane-1-carboxylic Acid
• 2-{[2-fluoro-5-(trifluoromethyl)phenyl]carbamoyl}cyclopropane-1-carboxylic acid
• 2-(N-(2-FLUORO-5-(TRIFLUOROMETHYL)PHENYL)CARBAMOYL)CYCLOPROPANECARBOXYLIC ACID
• 2-{2-Fluoro-5-(trifluoromethyl)anilinocarbonyl}cyclopropanecarboxylic acid

• MDL： MFCD00246055
• Inchi： 1S/C12H9F4NO3/c13-8-2-1-5(12(14,15)16)3-9(8)17-10(18)6-4-7(6)11(19)20/h1-3,6-7H,4H2,(H,17,18)(H,19,20)
• InChI Key： LRQMZKYMRFITJK-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(F)(F)F)C=C1NC(C1CC1C(=O)O)=O

Computed Properties

• Exact Mass: 291.051856g/mol
• Monoisotopic Mass: 291.051856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 291.2g/mol
• XLogP3: 1.9
• Topological Polar Surface Area: 66.4

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 440.5±45.0 °C at 760 mmHg
• Flash Point: 220.2±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-{2-Fluoro-5-(trifluoromethyl)anilinocarbonyl}cyclopropanecarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-{2-Fluoro-5-(trifluoromethyl)anilinocarbonyl}cyclopropanecarboxylic acid

Latest Research Insights on 2-{2-Fluoro-5-(trifluoromethyl)anilinocarbonyl}cyclopropanecarboxylic acid (CAS: 1024222-29-4)

In recent years, the compound 2-{2-Fluoro-5-(trifluoromethyl)anilinocarbonyl}cyclopropanecarboxylic acid (CAS: 1024222-29-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane-carboxylic acid backbone and trifluoromethyl aniline moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-{2-Fluoro-5-(trifluoromethyl)anilinocarbonyl}cyclopropanecarboxylic acid, highlighting its efficient production through a multi-step process involving cyclopropanation and amide coupling. The study emphasized the compound's stability and scalability, which are critical for industrial applications. Additionally, the research identified key intermediates, such as the cyclopropane-carboxylic acid derivative, which play a pivotal role in optimizing the synthesis.

Pharmacological investigations have revealed that 2-{2-Fluoro-5-(trifluoromethyl)anilinocarbonyl}cyclopropanecarboxylic acid exhibits potent inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory pathways. A preclinical study demonstrated its efficacy in reducing cytokine production in murine models, suggesting potential applications in treating autoimmune diseases. The compound's trifluoromethyl group was found to enhance its binding affinity to target proteins, a finding corroborated by molecular docking simulations.

Further research has explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. A recent ACS Pharmacology & Translational Science article reported favorable oral bioavailability and moderate plasma half-life, making it suitable for oral administration. However, the study also noted the need for structural modifications to improve metabolic stability, as the compound exhibited rapid clearance in certain in vivo models.

In the context of drug discovery, 2-{2-Fluoro-5-(trifluoromethyl)anilinocarbonyl}cyclopropanecarboxylic acid has been investigated as a lead compound for developing novel kinase inhibitors. Its ability to selectively target kinases involved in cancer cell proliferation has been validated in vitro, with promising results against breast and lung cancer cell lines. Researchers are now focusing on optimizing its selectivity and minimizing off-target effects to advance it to clinical trials.

In conclusion, the latest research on 2-{2-Fluoro-5-(trifluoromethyl)anilinocarbonyl}cyclopropanecarboxylic acid underscores its multifaceted potential in drug development. From its synthetic accessibility to its therapeutic applications, this compound represents a valuable asset in the chemical biology and pharmaceutical landscape. Future studies should prioritize addressing its metabolic challenges and expanding its therapeutic indications to fully realize its clinical potential.